Cas no 1804576-26-8 (3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine)

3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a multifunctional structure, incorporating bromo, cyano, nitro, and trifluoromethoxy substituents. This compound is valued for its versatility in organic synthesis, particularly in the construction of complex heterocyclic systems. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic aromatic substitution and cross-coupling reactions, making it a useful intermediate in pharmaceutical and agrochemical research. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, while the nitro and cyano functionalities offer additional sites for further derivatization. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine structure

1804576-26-8 structure

Product Name:3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine

CAS No:1804576-26-8

MF:C₇HBrF₃N₃O₃

MW:312.00035071373

CID:4909935

Update Time:2025-06-14

3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine
- Inchi： 1S/C7HBrF3N3O3/c8-4-5(17-7(9,10)11)3(1-12)2-13-6(4)14(15)16/h2H
- InChI Key： CPJBVHXPJCUVRD-UHFFFAOYSA-N
- SMILES： BrC1C([N+](=O)[O-])=NC=C(C#N)C=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 350
XLogP3: 2.6
Topological Polar Surface Area: 91.7

3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026005051-500mg	3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine	1804576-26-8	97%	500mg	$960.40	2022-04-02
Alichem	A026005051-1g	3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine	1804576-26-8	97%	1g	$1,780.80	2022-04-02

3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

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4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

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5. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218

Additional information on 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine

Research Brief on 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804576-26-8)

3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804576-26-8) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine as a versatile intermediate in the synthesis of pharmacologically active molecules. The presence of multiple functional groups, including bromo, cyano, nitro, and trifluoromethoxy substituents, makes it a valuable scaffold for constructing complex molecules with tailored biological activities. Researchers have exploited its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization reactions to generate libraries of compounds for screening against various therapeutic targets.

One of the key areas of investigation has been the compound's potential in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural motifs present in 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine have been shown to interact with ATP-binding sites in several kinase families. Preliminary in vitro studies have demonstrated moderate inhibitory activity against selected kinases, prompting further optimization efforts to enhance potency and selectivity.

In addition to its applications in kinase inhibitor development, this compound has also been explored as a building block for agrochemicals. The trifluoromethoxy group, in particular, is known to confer improved metabolic stability and bioavailability, making it attractive for pesticide design. Recent patent filings indicate that derivatives of 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine exhibit promising insecticidal and herbicidal activities, although detailed mechanistic studies are still underway.

The synthesis of 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine has been optimized in recent years to improve yield and scalability. Modern synthetic approaches employ palladium-catalyzed cross-coupling reactions and regioselective nitration strategies to achieve high purity and efficiency. These advancements have facilitated the broader adoption of this compound in both academic and industrial research settings.

Despite its promise, challenges remain in the practical application of 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine. Issues such as solubility, stability under physiological conditions, and potential toxicity of its metabolites require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 3-Bromo-5-cyano-2-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804576-26-8) represents a valuable tool in chemical biology and drug discovery. Its multifunctional nature enables diverse applications, from kinase inhibitors to agrochemicals, and continued research is expected to unlock new therapeutic and industrial opportunities. Future studies should focus on elucidating its mechanism of action, optimizing its physicochemical properties, and expanding its utility in targeted therapies.